5-(Methoxymethyl)picolinonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 5-(methoxymethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-11-6-7-2-3-8(4-9)10-5-7/h2-3,5H,6H2,1H3
• InChI Key: QUBWUAAHRRRRNW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN=C(C=C1)C#N

Description

5-(Methoxymethyl)picolinonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-(methoxymethyl)pyridine (0.831 g, 5.27 mmol), tetrakis (1.219 g, 1.055 mmol), dicyanozinc (0.929 g, 7.91 mmol) and DMF (17.58 ml) was stirred at 100° C. for 3 hrs. The reaction was treated with water and extracted with EtOAc. The organic portion was dried over Na2SO4, filtered, and concentrated in vacuo. The crude material was purified by column chromatography, eluting with 10-40% EtOAc/Heptanes to give the title compound (550 mg, 3.71 mmol, 70.4%). MS m/z=149.1 (M+H).